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Compound of Interest

Compound Name: Pigment green 8

Cat. No.: B1630578 Get Quote

In the diverse world of green pigments, Pigment Green 8 and Phthalocyanine Green (PG 7)

represent two distinct classes of colorants with varied performance characteristics. This guide

provides a detailed, objective comparison of their performance, supported by available

experimental data, to assist researchers, scientists, and drug development professionals in

selecting the appropriate pigment for their specific applications.

Pigment Green 8 (PG 8), chemically a nitroso-iron complex, offers a yellowish-green or olive

shade.[1][2] In contrast, Phthalocyanine Green (PG 7) is a chlorinated copper phthalocyanine,

known for its intense, clean bluish-green hue.[3][4] This fundamental difference in chemical

structure leads to significant variations in their performance profiles.

Quantitative Performance Comparison
The following table summarizes the key performance indicators for Pigment Green 8 and

Phthalocyanine Green (PG 7) based on available technical data. It is important to note that the

values presented are compiled from various sources and testing conditions may not be

identical.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1630578?utm_src=pdf-interest
https://www.benchchem.com/product/b1630578?utm_src=pdf-body
https://www.benchchem.com/product/b1630578?utm_src=pdf-body
https://www.chembk.com/en/chem/Pigment%20green%208
http://www.xcolorpigment.com/pigment_green_8.html
https://tingeblends.com/phthalocyanine-green-pigments-structure-properties-industrial-application/
https://www.zeyachem.net/products/phthalocyanine-pigments/phthalocyanine-green
https://www.benchchem.com/product/b1630578?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Performance
Parameter

Pigment Green 8
Phthalocyanine
Green (PG 7)

Test Method
Reference

Colour Index Name Pigment Green 8 Pigment Green 7 -

C.I. Number 10006 74260 -

Chemical Class Nitroso Iron Complex
Chlorinated Copper

Phthalocyanine
-

Shade
Yellowish Green /

Olive
Bluish-Green Visual

Lightfastness (Blue

Wool Scale, 1-8)
6-7 7-8 ASTM D4303

Heat Stability (°C) 180 - 220°C 280 - 300°C ISO 787-21

Acid Resistance (1-5

Scale)
3 5 ISO 2812

Alkali Resistance (1-5

Scale)
3 5 ISO 2812

Oil Absorption (

g/100g )
~50 30-45 ASTM D281

Solvent Resistance

Good resistance to

aromatic

hydrocarbons

Excellent ISO 2812

Chemical Structure Overview
The distinct chemical structures of Pigment Green 8 and Phthalocyanine Green (PG 7) are

fundamental to their performance differences.
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Fig. 1: Simplified Chemical Structures.

Experimental Protocols
The performance data presented in this guide are typically determined using standardized

experimental protocols. Below are summaries of the methodologies for key performance tests.

Lightfastness Testing (ASTM D4303)
Lightfastness assesses a pigment's resistance to fading upon exposure to light. The ASTM

D4303 standard outlines several methods for this evaluation.[5][6][7]
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Fig. 2: Lightfastness Testing Workflow.

Sample Preparation: The pigment is dispersed in a suitable vehicle (e.g., acrylic emulsion,

oil) and applied to a substrate. A portion of the sample is masked to serve as an unexposed

reference.

Exposure: The prepared samples are exposed to a controlled light source, such as a xenon-

arc lamp, which simulates the full spectrum of sunlight.[8] The exposure duration and

intensity are specified by the standard.
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Color Measurement: The color of both the exposed and unexposed portions of the sample is

measured using a spectrophotometer or colorimeter according to ASTM D2244.[9][10] The

color difference (ΔE*) is calculated.

Rating: The change in color is compared to the fading of a set of blue wool standards that

have been exposed simultaneously. The lightfastness rating is assigned on a scale of 1 to 8,

where 8 indicates the highest lightfastness.[11]

Heat Stability Testing (ISO 787-21)
This test determines the stability of a pigment at elevated temperatures, which is crucial for

applications like plastics processing.[12][13][14]

Sample Preparation: A dispersion of the pigment is made in a stoving medium (a heat-curing

binder).

Application: The dispersion is applied to test panels.

Stoving (Heating): The coated panels are heated in an oven at a specified temperature for a

defined period.

Evaluation: The color of the heated panel is compared to that of an unheated or standard

sample to assess any color change.

Chemical Resistance Testing (ISO 2812)
This method evaluates the resistance of a pigment to various chemicals.[15][16][17]

Sample Preparation: The pigment is incorporated into a coating and applied to a substrate.

Exposure: The coated surface is exposed to specific chemical agents (e.g., acids, alkalis,

solvents) for a predetermined duration. This can be done by immersion or by spotting the

chemical onto the surface.

Evaluation: After exposure and cleaning, the coating is visually assessed for any changes

such as discoloration, blistering, or softening. The resistance is rated on a scale, typically

from 1 to 5, where 5 denotes excellent resistance.
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Performance Summary and Applications
Phthalocyanine Green (PG 7) exhibits outstanding overall performance. Its exceptional

lightfastness, high heat stability, and excellent resistance to chemicals make it a versatile and

durable pigment.[3][4][18] Consequently, it is widely used in demanding applications such as:

Automotive and industrial coatings[4]

High-performance plastics and masterbatches[3]

Printing inks for various substrates[4]

Textiles and rubber[3]

Pigment Green 8, while not as robust as PG 7, offers a unique yellowish-green color. Its

performance is adequate for applications where extreme durability is not the primary

requirement.[1] Typical uses include:

Construction materials like cement and concrete[1]

Latex paints[1]

Certain types of inks and rubbers[1]

Its lower resistance to acids and alkalis, and more moderate heat stability, make it less suitable

for high-performance coatings and plastics that undergo high-temperature processing.[2]

Conclusion
The choice between Pigment Green 8 and Phthalocyanine Green (PG 7) is largely dictated by

the performance requirements of the end application. For applications demanding high

durability, including excellent lightfastness, heat stability, and chemical resistance,

Phthalocyanine Green (PG 7) is the superior choice. Pigment Green 8 is a viable option for

applications where its characteristic yellowish-green shade is desired and the performance

demands are less stringent. This comparative guide, with its summary of quantitative data and

overview of experimental protocols, serves as a valuable resource for making an informed

pigment selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1630578#pigment-green-8-vs-phthalocyanine-green-
pg-7-performance-comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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